Cas no 619-41-0 (2-bromo-1-(p-tolyl)ethan-1-one)

• Product name: 2-bromo-1-(p-tolyl)ethan-1-one
• CAS No: 619-41-0
• MF: C₉H₉BrO
• MW: 213.071161985397
• MDL: MFCD00000203
• CID: 39022
• PubChem ID: 69272

2-bromo-1-(p-tolyl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-1-(p-tolyl)ethanone
• alpha-Bromo-4-methylacetophenone
• 4-Methylphenacyl bromide
• 2-BROMO-4?METHYLACETOPHENONE
• 2-Bromo-1-(4-methylphenyl)ethan-1-one
• 2-Bromo-4'-methylacetophenone
• 2-bromo-1-(4-methylphenyl)Ethanone
• 2-bromo-1-p-tolylethanone
• 2-Bromo-4’-methylacetophenone
• 2-Bromo-4′-methylacetophenone
• P-TOLYL ETHYL KETONE
• 4-(Bromoacetyl)toluene
• 2-Bromo-4-Methylacetophenone
• Acetophenone, 2-bromo-4'-methyl-
• Ethanone, 2-bromo-1-(4-methylphenyl)-
• p-Methylphenacyl bromide
• 2-Bromo-1-p-tolyl-ethanone
• KRVGXFREOJHJAX-UHFFFAOYSA-N
• 2-bromo-1-(p-tolyl)ethan-1-one
• NSC63192
• PubChem7423
• p-methylphen

• MDL： MFCD00000203
• Inchi： 1S/C9H9BrO/c1-7-2-4-8(5-3-7)9(11)6-10/h2-5H,6H2,1H3
• InChI Key： KRVGXFREOJHJAX-UHFFFAOYSA-N
• SMILES： BrC([H])([H])C(C1C([H])=C([H])C(C([H])([H])[H])=C([H])C=1[H])=O
• BRN： 607041

Computed Properties

• Exact Mass: 211.98368g/mol
• Surface Charge: 0
• XLogP3: 2.9
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 2
• Monoisotopic Mass: 211.98368g/mol
• Monoisotopic Mass: 211.98368g/mol
• Topological Polar Surface Area: 17.1Ų
• Heavy Atom Count: 11
• Complexity: 137
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Tautomer Count: 7
• Surface Charge: 0

Experimental Properties

• Color/Form: Fluids.
• Density: 0.993 g/mL at 25 °C(lit.)
• Melting Point: 52.0 to 55.0 deg-C
• Boiling Point: 159°C/14mmHg(lit.)
• Flash Point: Fahrenheit: 235.4 ° f
  Celsius: 113 ° c
  
• Refractive Index: n20/D 1.528(lit.)
• Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents, strong bases.
• PSA: 17.07000
• LogP: 2.57260
• Solubility: Not determined.

2-bromo-1-(p-tolyl)ethan-1-one Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：UN 2811
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S27-S37/39
• Hazardous Material Identification：
• Safety Term：S26;S37/39
• PackingGroup：III
• Risk Phrases：R36/37/38
• HazardClass：6.1
• Storage Condition：2-8°C

2-bromo-1-(p-tolyl)ethan-1-one Customs Data

• HS CODE：2914700090
• Customs Data：

  China Customs Code:

  2914700090

  Overview:

  2914700090 Halogenation of other ketones and quinones\Sulfonated derivative(Including nitrated and nitrosative derivatives). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acetone declared packaging

  Summary:

  HS: 2914700090 halogenated, sulphonated, nitrated or nitrosated derivatives of ketones and quinones, whether or not with other oxygen function Tax rebate rate:9.0% Supervision conditions:none VAT:17.0% MFN tariff:5.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic Halides
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones